Cas no 1805227-74-0 (3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1805227-74-0
• MF: C₉H₇F₅N₂O₂
• MW: 270.156099557877
• CID: 4844346
• Update Time: 2025-05-23

3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H7F5N2O2/c10-8(11)7-5(2-15)4(3-17)1-6(16-7)18-9(12,13)14/h1,3,8H,2,15H2
• InChI Key： CHQXOPIYRWAKGI-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C=O)C=C(N=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-carboxaldehyde

Comprehensive Overview of 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1805227-74-0)

The compound 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1805227-74-0) is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical and agrochemical research. This molecule, characterized by its unique trifluoromethoxy and difluoromethyl substituents, serves as a critical intermediate in the synthesis of advanced bioactive compounds. Its structural complexity and functional diversity make it a valuable asset for researchers exploring novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability, lipophilicity, and bioavailability. The presence of difluoromethyl and trifluoromethoxy groups in this compound aligns with the growing trend of incorporating fluorine atoms into bioactive molecules to improve their efficacy. Researchers and industry professionals frequently search for terms like "fluorinated pyridine derivatives" and "multifunctional aldehyde intermediates," reflecting the compound's relevance in cutting-edge applications.

The 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-carboxaldehyde is particularly notable for its role in the development of kinase inhibitors and antimicrobial agents. Its aminomethyl group provides a versatile handle for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This adaptability has made it a focal point in medicinal chemistry, where the quest for novel therapeutics against resistant pathogens and chronic diseases remains a top priority.

From a synthetic chemistry perspective, the compound's pyridine-4-carboxaldehyde scaffold offers a robust platform for constructing heterocyclic frameworks. The integration of trifluoromethoxy and difluoromethyl moieties enhances the electron-withdrawing properties of the pyridine ring, facilitating nucleophilic aromatic substitution reactions. Such features are frequently explored in academic and industrial labs, as evidenced by the rising popularity of search queries like "fluorinated heterocycles synthesis" and "pyridine aldehyde applications."

Environmental and sustainability considerations have also shaped the discourse around fluorinated compounds. While their stability is advantageous for product performance, it raises questions about environmental persistence. Researchers are actively investigating greener synthetic routes and biodegradable alternatives, making 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-carboxaldehyde a subject of interest in sustainable chemistry forums. Keywords such as "eco-friendly fluorination methods" and "green synthesis of pyridine derivatives" highlight this evolving focus.

In the agrochemical sector, this compound's potential as a precursor for herbicides and fungicides is under exploration. The trifluoromethoxy group, in particular, is known to enhance the bioactivity of agrochemicals, making it a sought-after feature in crop protection formulations. Industry stakeholders often search for "fluorinated agrochemical intermediates" and "pyridine-based pesticides," underscoring the compound's commercial significance.

Analytical characterization of 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-carboxaldehyde involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its purity and structural integrity, which are critical for reproducible research outcomes. The compound's CAS No. 1805227-74-0 serves as a unique identifier in chemical databases, facilitating efficient literature retrieval and regulatory compliance.

Looking ahead, the compound's versatility positions it as a key player in interdisciplinary research. Whether in drug discovery, materials science, or agrochemical innovation, its multifunctional design offers endless possibilities. As the scientific community continues to prioritize fluorine chemistry and sustainable practices, 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-carboxaldehyde will undoubtedly remain at the forefront of innovation.